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Compound of Interest

Compound Name: 3-Nitrobenzaldehyde

Cat. No.: B041214 Get Quote

Essential Safety and Handling Guide for 3-
Nitrobenzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 3-Nitrobenzaldehyde (CAS No. 99-61-6). Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact in a

laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Nitrobenzaldehyde is a hazardous substance that requires careful handling. It is classified

as an irritant to the skin, eyes, and respiratory system, and is harmful if swallowed.[1][2][3][4]

Potential chronic effects may include fetal effects.[1]

Mandatory Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety Glasses with side

shields or Goggles

Must be worn at all times in the

laboratory. Conforming to

EN166 (EU) or OSHA 29 CFR

1910.133 (US) standards is

recommended.[1][2]

Face Protection Face Shield

Recommended when there is

a risk of splashing or dust

generation.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable.[5] Gloves must be

inspected for integrity before

each use and disposed of

properly after handling the

chemical.[4]

Body Protection Laboratory Coat

Should be fully buttoned to

provide a barrier against

accidental contact.[1][5]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

there is a risk of inhaling dust.

[1][2]

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₇H₅NO₃ [4]

Molecular Weight 151.12 g/mol [4]

Appearance Yellow crystalline powder/solid [1][2]

Melting Point 56 - 59 °C (132.8 - 138.2 °F) [2][6]

Boiling Point 164 °C (327.2 °F) at 31 hPa [6]

Solubility Insoluble in water [1]

Vapor Density 5.21 (vs air) [6]

Oral LD50 (Rat) 1075 mg/kg [6]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 3-Nitrobenzaldehyde. The following step-

by-step operational plan should be followed:

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to keep

airborne concentrations low.[1][7]

Ensure that an eyewash station and a safety shower are readily accessible.[5]

Have a chemical spill kit available in the immediate work area.[5]

Before starting, review the Safety Data Sheet (SDS) for 3-Nitrobenzaldehyde.[5]

Weighing and Transferring:

Don all required PPE as specified in the table above.[5]

To minimize dust generation, perform weighing and transferring of the solid compound in a

fume hood.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.cdhfinechemical.com/images/product/msds/10_339401480_3-NITROBENZALDEHYDECASNO99-61-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/10_339401480_3-NITROBENZALDEHYDECASNO99-61-6MSDS.pdf
https://pim-resources.coleparmer.com/sds/00039.pdf
https://www.fishersci.com/store/msds?partNumber=AC128411000&productDescription=3-NITROBENZALDEHYDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128411000&productDescription=3-NITROBENZALDEHYDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-nitrobenzaldehyde.htm
https://www.chemicalbook.com/msds/3-nitrobenzaldehyde.htm
https://pim-resources.coleparmer.com/sds/00039.pdf
https://www.chemicalbook.com/msds/3-nitrobenzaldehyde.htm
https://www.chemicalbook.com/msds/3-nitrobenzaldehyde.htm
https://www.benchchem.com/product/b041214?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/00039.pdf
https://www.carlroth.com/medias/SDB-2T25-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzc0NzR8YXBwbGljYXRpb24vcGRmfGFERmtMMmc0WkM4NU1qSTNNemcxTVRRek16STJMMU5FUWw4eVZESTFYMFJGWDBWT0xuQmtaZ3w2MmVjYTc2M2E0MjQyYjM1NGY3MGE2MzUyYzliOWMxZDYwMDBkNzQ0ZmM5NTMxMzUxMDU1ZWY0NzRjNTEzNmQ0
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_3_nitrobenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_3_nitrobenzaldehyde.pdf
https://www.benchchem.com/product/b041214?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_3_nitrobenzaldehyde.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_3_nitrobenzaldehyde.pdf
https://pim-resources.coleparmer.com/sds/00039.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Chloro_3_nitrobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a spatula or other appropriate tool to carefully transfer the desired amount of the

chemical, avoiding the creation of dust clouds.[5]

If dissolving the compound, add it slowly to the solvent while stirring to prevent splashing.

[5]

Experimental Procedures:

Handle the substance with care, avoiding contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.[1]

Avoid ingestion and inhalation.[1]

Post-Experiment:

Wash hands thoroughly after handling.[1]

Clean the work area and any equipment used, collecting all residues for proper disposal.

Remove and properly dispose of contaminated PPE.

First Aid and Emergency Procedures
Immediate action is vital in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation develops.[1][3]

Inhalation: Remove the victim from exposure to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do NOT

induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[1]
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Spill Response:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[4]

Don PPE: Put on the appropriate PPE, including respiratory protection.[4]

Contain the Spill: For a solid spill, carefully sweep or vacuum the material, avoiding actions

that could generate dust.[1][4]

Collect and Dispose: Place the collected material into a labeled, sealed container for

hazardous waste.[1][4]

Decontaminate: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.[5]

Report: Report the spill to the laboratory supervisor or the designated safety officer.[5]

Disposal Plan
All waste containing 3-Nitrobenzaldehyde must be treated as hazardous waste.

Waste Segregation: Do not mix 3-Nitrobenzaldehyde waste with other chemical waste

unless it is known to be compatible.

Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,

in a clearly labeled, sealed, and appropriate container for hazardous waste.

Disposal: Dispose of the hazardous waste through a licensed professional waste disposal

service in accordance with all local, state, and federal regulations.[4] Do not dispose of it

down the drain or in the regular trash.[4]

Visual Workflow Guides
The following diagrams illustrate the key operational and emergency workflows for handling 3-
Nitrobenzaldehyde.
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Safe Handling Workflow for 3-Nitrobenzaldehyde

Preparation

Handling

Cleanup & Disposal

Review SDS

Don PPE

Setup in Fume Hood

Weigh & Transfer

Perform Experiment

Decontaminate Workspace

Segregate Hazardous Waste

Dispose via Licensed Service

Wash Hands

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 3-Nitrobenzaldehyde.
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First Aid for 3-Nitrobenzaldehyde Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 min Wash with soap & water for 15 min Move to fresh air Give 2-4 cups of water (if conscious)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Immediate first aid procedures for exposure to 3-Nitrobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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